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Compound of Interest

Compound Name: (R)-Alyssin

Cat. No.: B1665939

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Alyssin, with the chemical name (R)-1-isothiocyanato-5-(methylsulfinyl)pentane, is a
naturally occurring isothiocyanate found in cruciferous vegetables. Isothiocyanates are a class
of compounds known for their potential health benefits, including antioxidant and anti-cancer
properties. Accurate and precise quantification of (R)-Alyssin in various matrices, such as
plant extracts, biological fluids, and pharmaceutical formulations, is crucial for research and
development in the fields of nutrition, pharmacology, and drug discovery.

These application notes provide detailed protocols for the quantification of (R)-Alyssin using
High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Additionally, a general protocol for
Gas Chromatography-Mass Spectrometry (GC-MS) is outlined for the analysis of volatile
isothiocyanates, which may be applicable to (R)-Alyssin with appropriate derivatization.

Chemical Properties of (R)-Alyssin
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Property Value
(R)-1-isothiocyanato-5-
IUPAC Name _
(methylsulfinyl)pentane[1]
Molecular Formula C7H13NOS2[1]
Molecular Weight 191.32 g/mol [1]
Chemical Structure See Figure 1
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Figure 1. Chemical Structure of (R)-Alyssin.

Experimental Workflows

The following diagram illustrates the general workflow for the quantification of (R)-Alyssin from
sample collection to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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